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Compound of Interest

Compound Name: gamma-Octalactone

Cat. No.: B087194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of (R)- and (S)-γ-octalactone as chiral building blocks in stereoselective synthesis. γ-

Octalactone, a readily available and relatively inexpensive chiral lactone, serves as an

excellent starting material for the synthesis of a variety of complex and biologically active

molecules. Its inherent chirality at the C4 position can be effectively transferred to create new

stereocenters, making it a valuable synthon in the chiral pool.

Introduction to γ-Octalactone as a Chiral Synthon
γ-Octalactone (5-butyloxolan-2-one) is a naturally occurring or synthetically accessible chiral

molecule.[1][2] The presence of a stereocenter at the C5 position and a reactive lactone

functionality makes it an attractive starting point for asymmetric synthesis. The butyl side chain

and the lactone ring can be strategically manipulated through a variety of chemical

transformations to introduce new functionalities and build molecular complexity. This

application note will focus on key transformations such as stereoselective alkylation, ring-

opening, and reduction, providing detailed protocols and potential applications in the synthesis

of natural products and their analogs.
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The following sections detail proposed experimental protocols for key chemical transformations

of γ-octalactone. These protocols are based on established methodologies for similar γ-

butyrolactones and are intended as a starting point for optimization in a research setting.

The enolate of γ-octalactone can be generated and subsequently alkylated to introduce a

substituent at the α-position. The stereochemical outcome of this reaction can be influenced by

the choice of base, solvent, and electrophile, as well as by the use of chiral auxiliaries. A

general protocol for the diastereoselective alkylation of (R)-γ-octalactone is presented below.

Experimental Workflow: α-Alkylation
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(R)-γ-Octalactone

Enolate Formation
(LDA, THF, -78 °C)

Electrophilic Quench
(R-X, -78 °C to rt)

α-Substituted (R)-γ-Octalactone
 

(R)-γ-Octalactone

Reduction
(LiAlH₄, THF, 0 °C to rt)

(R)-Octane-1,4-diol
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(R)-γ-Octalactone

α-Hydroxylation
(LDA, then MoOPH)

α-Hydroxy-(R)-γ-octalactone

Protection of Hydroxyl
(e.g., TBSCl, imidazole)

Protected α-Hydroxy lactone

Ring-Opening & Side Chain Elaboration
(e.g., Grignard reagent)

(-)-Muricatacin Analog
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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